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Compound of Interest

Compound Name: SR-3306

Cat. No.: B15614979

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SR-3306 is a potent and selective inhibitor of c-Jun N-terminal kinase (JNK), demonstrating

brain permeability and oral bioavailability. As a critical mediator in cellular responses to stress,

the JNK signaling pathway is implicated in various pathologies, including neurodegenerative

diseases and cancer, making SR-3306 a valuable tool for research and potential therapeutic

development. Understanding the aqueous solubility of SR-3306 is fundamental for the design

and execution of in vitro and in vivo experiments, ensuring accurate and reproducible results.

This document provides a summary of the available solubility data for SR-3306, along with

standardized protocols for determining its aqueous solubility and a visual representation of its

mechanism of action.
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Property Value Reference

Molecular Formula C₂₈H₂₆N₈O [1]

Molecular Weight 490.56 g/mol [1]

Appearance Pale yellow powder

CAS Number 1128096-91-2 [1]

Solubility Data
The solubility of SR-3306 is limited in purely aqueous solutions. Therefore, organic solvents

and formulation vehicles are often required to achieve desired concentrations for experimental

use. The following table summarizes the available solubility data.

Solvent/Vehicl
e

Solubility
Concentration
(mM)

Notes Reference

DMSO 10 mg/mL ~20.4 mM -

In Vivo

Formulation
≥ 2.08 mg/mL ≥ 4.24 mM

A clear solution

was obtained

with a mixture of

DMSO, PEG300,

Tween-80, and

saline.

[1]

Signaling Pathway of SR-3306
SR-3306 functions as an ATP-competitive inhibitor of JNK1, JNK2, and JNK3. The JNK

pathway is a critical component of the Mitogen-Activated Protein Kinase (MAPK) signaling

cascade. Upon activation by cellular stressors, upstream kinases phosphorylate and activate

JNK. Activated JNK then phosphorylates various downstream targets, including the

transcription factor c-Jun. Phosphorylation of c-Jun enhances its transcriptional activity, leading

to the expression of genes involved in apoptosis, inflammation, and cellular stress responses.

SR-3306 exerts its effect by binding to JNK and preventing the phosphorylation of c-Jun,

thereby inhibiting the downstream signaling cascade.
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SR-3306 inhibits the JNK signaling pathway.

Experimental Protocols
Preparation of an In Vivo Formulation
This protocol is adapted from a method demonstrated to yield a clear solution of SR-3306 for

administration in animal models.[1]

Materials:

SR-3306

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:
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Prepare a stock solution of SR-3306 in DMSO (e.g., 20.8 mg/mL).

In a sterile microcentrifuge tube, add 100 µL of the SR-3306 DMSO stock solution.

Add 400 µL of PEG300 to the tube and mix thoroughly by vortexing until the solution is clear.

Add 50 µL of Tween-80 and vortex until the solution is homogenous.

Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

The final concentration of SR-3306 in this formulation will be 2.08 mg/mL. The solution

should be prepared fresh on the day of use.[1]

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)
As specific aqueous solubility data for SR-3306 is not readily available, the following standard

shake-flask method (OECD Guideline 105) is recommended for its determination. This method

establishes the saturation concentration of a substance in water at a given temperature.
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Preparation

Equilibration

Phase Separation

Analysis

Weigh excess SR-3306

Add to aqueous buffer (e.g., PBS, pH 7.4)

Incubate with constant agitation
(e.g., 24-48h at 25°C)

Centrifuge to pellet undissolved solid

Collect supernatant

Prepare serial dilutions of supernatant

Quantify concentration via HPLC or UV-Vis

Determine saturation concentration

Click to download full resolution via product page

Workflow for determining aqueous solubility.
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Materials:

SR-3306

Phosphate-buffered saline (PBS), pH 7.4

Purified water (e.g., Milli-Q)

Calibrated analytical balance

Incubator shaker

High-speed centrifuge

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation: Add an excess amount of SR-3306 powder to a known volume of the desired

aqueous solution (e.g., PBS, pH 7.4) in a sealed, clear glass vessel. The excess solid should

be clearly visible.

Equilibration: Place the vessel in an incubator shaker set to a constant temperature (e.g.,

25°C or 37°C) and agitate for a sufficient period (typically 24-48 hours) to ensure equilibrium

is reached.

Phase Separation: After incubation, allow the suspension to settle. To separate the saturated

aqueous phase from the undissolved solid, centrifuge the samples at high speed (e.g.,

14,000 rpm for 15 minutes).

Sample Collection: Carefully collect the supernatant, ensuring no solid particles are

disturbed. For added certainty, the collected supernatant can be filtered through a 0.22 µm

syringe filter.
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Quantification:

Prepare a standard curve of SR-3306 of known concentrations in a suitable solvent (e.g.,

DMSO or methanol).

Analyze the collected supernatant using a validated analytical method (e.g., HPLC or UV-

Vis spectroscopy) to determine the concentration of dissolved SR-3306.

The measured concentration represents the aqueous solubility of SR-3306 under the

tested conditions.

Safety Precautions
SR-3306 is a bioactive compound intended for research use only. Standard laboratory safety

practices should be followed when handling this chemical. This includes wearing appropriate

personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Handle

the powder in a chemical fume hood to avoid inhalation. Refer to the manufacturer's Safety

Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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